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Compound of Interest

Compound Name: Melanocin B

Cat. No.: B1249334 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Melanocin B is a naturally occurring formamide compound isolated from the fungus

Eupenicillium shearii.[1][2][3][4][5] While initially investigated for its potential as a melanin

synthesis inhibitor, it was found to be inactive in this regard.[6] However, subsequent studies

have revealed that Melanocin B possesses notable antioxidant properties. This technical guide

provides a comprehensive overview of the known physical and chemical characteristics of

Melanocin B, detailed experimental protocols for its isolation and analysis, and a discussion of

potential signaling pathways related to its antioxidant activity.

Physical and Chemical Properties
The physical and chemical properties of Melanocin B have been characterized primarily

through spectroscopic and analytical techniques. A summary of these properties is presented in

the table below.
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Property Value Reference

Molecular Formula C₁₇H₁₅NO₆ [1]

Molecular Weight 329.30 g/mol [1]

Appearance Dark brown powder [1]

Solubility

Readily soluble in DMSO and

MeOH; Insoluble in CHCl₃ and

H₂O

[1]

UV-Vis Absorption (λmax) 253 nm, 341 nm (in MeOH) [1]

Infrared (IR) Spectroscopy

(KBr, cm⁻¹)

3447 (hydroxyl groups), 1695

(carbonyl groups)
[1]

¹H NMR (600 MHz, CD₃OD, δ

ppm)

See original research for

detailed assignments.
[1]

¹³C NMR (150 MHz, CD₃OD, δ

ppm)

See original research for

detailed assignments.
[1]

CAS Number 670274-37-0

Experimental Protocols
The following sections detail the methodologies employed in the isolation, purification, and

characterization of Melanocin B, as well as the assays used to determine its antioxidant

activity.

Fermentation and Isolation of Melanocin B from
Eupenicillium shearii
Melanocin B is produced by the fungal strain Eupenicillium shearii F80965. The following

workflow outlines the general steps for its fermentation and isolation.[1][2][3][4][5]
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Fermentation

Extraction

Purification

Inoculation of E. shearii F80965

Incubation in appropriate medium

Fermentation for a specified duration

Separation of mycelium and broth

Extraction of mycelium with acetone Extraction of broth with ethyl acetate

Silica gel column chromatography

Sephadex LH-20 column chromatography

Preparative HPLC

Isolation of pure Melanocin B
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Prepare methanolic solution of DPPH

Mix Melanocin B solution with DPPH solution

Prepare various concentrations of Melanocin B

Incubate in the dark at room temperature

Measure absorbance at ~517 nm

Calculate percentage of radical scavenging activity
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Prepare reaction mixture (e.g., NBT, NADH, PMS)

Add various concentrations of Melanocin B

Initiate reaction (e.g., add PMS)

Incubate at room temperature

Measure absorbance at ~560 nm

Calculate percentage of superoxide radical inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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